2,5-Dimethyl-4-(morpholinomethyl)phenyl 4-iodobenzenesulfonate hydrochloride

• IUPAC Name: [2,5-dimethyl-4-(morpholin-4-ylmethyl)phenyl] 4-iodobenzenesulfonate;hydrochloride
• InChI: InChI=1S/C19H22INO4S.ClH/c1-14-12-19(25-26(22,23)18-5-3-17(20)4-6-18)15(2)11-16(14)13-21-7-9-24-10-8-21;/h3-6,11-12H,7-10,13H2,1-2H3;1H
• InChI Key: JBOXNXBUQKSQBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OS(=O)(=O)C2=CC=C(C=C2)I)C)CN3CCOCC3.Cl
• Molecular Formula: C19H23ClINO4S
• Molecular Weight: 523.8 g/mol

Description

“2,5-Dimethyl-4-(morpholinomethyl)phenyl 4-iodobenzenesulfonate hydrochloride” is a chemical compound. . The CAS number for this compound is 1049749-63-4.

Physical And Chemical Properties Analysis

The compound appears as a white powder. The melting point is between 188-192 °C. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Chemical Synthesis and Characterization

• The compound has been utilized in various synthetic chemical reactions. For instance, it's involved in the synthesis of 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, characterized by NMR, IR, and Mass spectral studies, confirming its structural composition and potential in chemical synthesis (Mamatha et al., 2019).

Application in Photopolymerization

• The compound has been used in the creation of water-soluble photoinitiators, such as in the synthesis of sodium 4-[2-(4-morpholino)benzoyl-2-dimethylamino]butylbenzenesulfonate (MBS). MBS, derived from this compound, is significant in environmentally friendly and water-soluble resist systems for photopolymerization (Kojima et al., 1998).

Medicinal Chemistry and Biological Activity

• In the field of medicinal chemistry, the compound has shown potential in biological activities, such as in the synthesis of antimicrobial and antioxidant agents. For example, it has been used in synthesizing derivatives that exhibit significant activity for iron-binding and demonstrate antibacterial effects (Kol et al., 2020).

Polymer Science and Material Chemistry

• It has applications in polymer science, particularly in the creation of novel polymers with specific properties. For instance, the compound has been involved in the synthesis of materials like dimethylgallium complexes of phenols and naphthols with n-morpholinomethyl pendants, which are significant in the study of organometallic chemistry and material science (Tian et al., 1999).

Organic Chemistry and Molecular Interactions

• In organic chemistry, its role is evident in studying molecular interactions and reaction mechanisms. For example, its derivatives have been used to understand the kinetics of reactions in organic solvents, shedding light on important aspects of chemical reactivity and molecular behavior (Hirst et al., 1986).

Safety and Hazards

This compound may cause eye, skin, and respiratory tract irritation. In case of contact, it’s recommended to flush the eyes or skin with plenty of water, and to move to fresh air immediately if inhaled. It’s also advised to get medical aid in these situations. The toxicological properties of this material have not been fully investigated.